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Compound of Interest

Compound Name: Isopropyl 4-hydroxybenzoate-d4

Cat. No.: B15557622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 4-hydroxybenzoate-d4,

a deuterated analog of the widely used preservative, isopropylparaben. This document details

its chemical structure, properties, and synthesis, and provides insights into its analytical

methodologies and metabolic pathways. The inclusion of deuterium atoms makes it an

invaluable tool in various research applications, particularly in metabolic and pharmacokinetic

studies.

Core Concepts: Chemical Structure and Properties
Isopropyl 4-hydroxybenzoate-d4 is a stable isotope-labeled version of isopropyl 4-

hydroxybenzoate. The deuterium atoms are located on the phenyl ring, enhancing its utility in

mass spectrometry-based analytical methods.

Chemical Structure:

IUPAC Name: Propan-2-yl 4-hydroxybenzoate-2,3,5,6-d4

CAS Number: 1219798-72-7[1]

Molecular Formula: C₁₀H₈D₄O₃[1]

SMILES: O=C(OC(C)C)C1=C([2H])C([2H])=C(O)C([2H])=C1[2H][1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15557622?utm_src=pdf-interest
https://www.benchchem.com/product/b15557622?utm_src=pdf-body
https://www.benchchem.com/product/b15557622?utm_src=pdf-body
https://www.medchemexpress.com/isopropyl-4-hydroxybenzoate-d4.html
https://www.medchemexpress.com/isopropyl-4-hydroxybenzoate-d4.html
https://www.medchemexpress.com/isopropyl-4-hydroxybenzoate-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure consists of a 4-hydroxybenzoic acid core esterified with isopropanol. The four

deuterium atoms replace the hydrogen atoms at positions 2, 3, 5, and 6 of the benzene ring.

Physicochemical Properties:

Quantitative data for the deuterated compound is not readily available in the public domain.

However, the properties of its non-deuterated analog, Isopropyl 4-hydroxybenzoate, provide a

close approximation.

Property
Value (for non-deuterated Isopropyl 4-
hydroxybenzoate)

Molecular Weight 180.20 g/mol [2]

Molecular Weight (d4) 184.23 g/mol [1]

Appearance White to cream crystals or powder

Melting Point 81.5-87.5 °C

Solubility Soluble in Chloroform, Ethyl Acetate[3]

LogP 2.76[4]

Synthesis of Isopropyl 4-hydroxybenzoate-d4
While a specific, detailed experimental protocol for the synthesis of Isopropyl 4-
hydroxybenzoate-d4 is not widely published, a general approach can be inferred from

established methods for synthesizing deuterated aromatic compounds and non-deuterated

parabens.

Conceptual Synthesis Workflow:

The synthesis would likely involve a two-step process: the deuteration of a precursor molecule

followed by esterification.
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Deuteration

Esterification

Phenol

Phenol-d5

H-D Exchange

4-Carboxyphenol-d4

Kolbe-Schmitt or similar carboxylation

Isopropyl 4-hydroxybenzoate-d4

Fischer-Speier Esterification with Isopropanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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